Cas no 90069-93-5 (3,4-Thiophenediamine, 2,5-dinitro-)
90069-93-5 structure
Product Name:3,4-Thiophenediamine, 2,5-dinitro-
CAS No:90069-93-5
MF:C4H4N4O4S
MW:204.1639585495
CID:794881
PubChem ID:15915507
Update Time:2025-04-19
3,4-Thiophenediamine, 2,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Thiophenediamine, 2,5-dinitro-
- 2,5-dinitrothiophene-3,4-diamine
- DTXSID80579481
- 90069-93-5
-
- Inchi: 1S/C4H4N4O4S/c5-1-2(6)4(8(11)12)13-3(1)7(9)10/h5-6H2
- InChI Key: JHEAFNCQBDTMHC-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=C1[N+](=O)[O-])N)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 203.99532580g/mol
- Monoisotopic Mass: 203.99532580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 172Ų
3,4-Thiophenediamine, 2,5-dinitro- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
90069-93-5 (3,4-Thiophenediamine, 2,5-dinitro-) Related Products
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